N,N'-(oxydibenzene-4,1-diyl)bis[4-(2,4-dichlorophenoxy)butanamide]
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Overview
Description
4-(2,4-DICHLOROPHENOXY)-N~1~-[4-(4-{[4-(2,4-DICHLOROPHENOXY)BUTANOYL]AMINO}PHENOXY)PHENYL]BUTANAMIDE is a complex organic compound characterized by the presence of multiple phenoxy and butanoyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2,4-DICHLOROPHENOXY)-N~1~-[4-(4-{[4-(2,4-DICHLOROPHENOXY)BUTANOYL]AMINO}PHENOXY)PHENYL]BUTANAMIDE typically involves multiple steps, starting with the chlorination of phenol to produce 2,4-dichlorophenol . This intermediate is then reacted with butanoic acid derivatives under controlled conditions to form the desired compound .
Industrial Production Methods
Industrial production of this compound may involve large-scale chlorination and esterification processes, utilizing advanced reactors and purification systems to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
4-(2,4-DICHLOROPHENOXY)-N~1~-[4-(4-{[4-(2,4-DICHLOROPHENOXY)BUTANOYL]AMINO}PHENOXY)PHENYL]BUTANAMIDE undergoes various chemical reactions, including:
Oxidation: This reaction can lead to the formation of corresponding quinones and other oxidized derivatives.
Reduction: Reduction reactions may yield simpler phenolic compounds.
Substitution: Halogen atoms in the compound can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce quinones, while reduction can yield phenolic derivatives .
Scientific Research Applications
4-(2,4-DICHLOROPHENOXY)-N~1~-[4-(4-{[4-(2,4-DICHLOROPHENOXY)BUTANOYL]AMINO}PHENOXY)PHENYL]BUTANAMIDE has several scientific research applications:
Mechanism of Action
The mechanism of action of 4-(2,4-DICHLOROPHENOXY)-N~1~-[4-(4-{[4-(2,4-DICHLOROPHENOXY)BUTANOYL]AMINO}PHENOXY)PHENYL]BUTANAMIDE involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity and leading to desired biological effects . The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar Compounds
2,4-Dichlorophenoxyacetic acid (2,4-D): A widely used herbicide with similar phenoxy groups.
Butanoic acid, 4-(2,4-dichlorophenoxy)-: Shares structural similarities with the target compound.
5-Chloro-2-(2,4-dichlorophenoxy)phenol: Another compound with related chemical structure.
Uniqueness
4-(2,4-DICHLOROPHENOXY)-N~1~-[4-(4-{[4-(2,4-DICHLOROPHENOXY)BUTANOYL]AMINO}PHENOXY)PHENYL]BUTANAMIDE is unique due to its complex structure, which imparts distinct chemical and biological properties. Its multiple phenoxy and butanoyl groups contribute to its versatility and potential for diverse applications .
Properties
Molecular Formula |
C32H28Cl4N2O5 |
---|---|
Molecular Weight |
662.4 g/mol |
IUPAC Name |
4-(2,4-dichlorophenoxy)-N-[4-[4-[4-(2,4-dichlorophenoxy)butanoylamino]phenoxy]phenyl]butanamide |
InChI |
InChI=1S/C32H28Cl4N2O5/c33-21-5-15-29(27(35)19-21)41-17-1-3-31(39)37-23-7-11-25(12-8-23)43-26-13-9-24(10-14-26)38-32(40)4-2-18-42-30-16-6-22(34)20-28(30)36/h5-16,19-20H,1-4,17-18H2,(H,37,39)(H,38,40) |
InChI Key |
ALCUCLDVPADUGX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)OC3=CC=C(C=C3)NC(=O)CCCOC4=C(C=C(C=C4)Cl)Cl |
Origin of Product |
United States |
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